Cas no 18320-91-7 (1H-Pyrrole,2-methyl-3-pentyl-)

• Product Name: 1H-Pyrrole,2-methyl-3-pentyl-
• CAS No: 18320-91-7
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 159871
• PubChem ID: 3082128
• Update Time: 2025-10-28

1H-Pyrrole,2-methyl-3-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2-methyl-3-pentyl-
• 2-methyl-3-amylpyrrole
• 2-methyl-3-pentyl-1H-pyrrole
• 1H-Pyrrole,2-methyl-3-pentyl
• 2-Methyl-3-pentyl-pyrrol
• 2-methyl-3-pentyl-pyrrole
• 1H-Pyrrole, 2-methyl-3-pentyl-
• SCHEMBL21645755
• DTXSID90171399
• 2-methyl-3-n-amylpyrrole
• 2-Methyl-3-pentylpyrrole
• 2-methyl-3-n-amyl-pyrrole
• 2-methyl-5-n-amylpyrrole
• 18320-91-7
• C21572
• G68465

• Inchi： 1S/C10H17N/c1-3-4-5-6-10-7-8-11-9(10)2/h7-8,11H,3-6H2,1-2H3
• InChI Key： PEWCJTLDYTZPGN-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1C)CCCCC

Computed Properties

• Exact Mass: 151.13600
• Monoisotopic Mass: 151.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 0.909
• Boiling Point: 238.9°C at 760 mmHg
• Flash Point: 94.3°C
• Refractive Index: 1.5
• PSA: 15.79000
• LogP: 3.05580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1H-Pyrrole,2-methyl-3-pentyl-

Introduction to 1H-Pyrrole,2-methyl-3-pentyl (CAS No. 18320-91-7)

1H-Pyrrole,2-methyl-3-pentyl, identified by its Chemical Abstracts Service (CAS) number 18320-91-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrole family, which is characterized by a five-membered aromatic ring containing one nitrogen atom. The structural features of 1H-Pyrrole,2-methyl-3-pentyl make it a versatile intermediate in the synthesis of various bioactive molecules, particularly those with potential therapeutic applications.

The molecular structure of 1H-Pyrrole,2-methyl-3-pentyl consists of a pyrrole core substituted with a methyl group at the 2-position and a pentyl group at the 3-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. In recent years, there has been growing interest in exploring the pharmacological properties of pyrrole derivatives due to their diverse biological activities.

One of the most compelling aspects of 1H-Pyrrole,2-methyl-3-pentyl is its potential as a building block in drug discovery. The pyrrole ring is a common motif in many natural and synthetic bioactive compounds, including antibiotics, antivirals, and anticancer agents. The presence of both methyl and pentyl groups on the pyrrole ring enhances the compound's solubility and bioavailability, which are critical factors in drug design.

Recent studies have demonstrated that derivatives of 1H-Pyrrole,2-methyl-3-pentyl exhibit promising activities against various biological targets. For instance, modifications at the 2- and 3-positions have been shown to influence the binding affinity and selectivity of the compound towards specific enzymes and receptors. This has led to the development of novel lead compounds for treating inflammatory diseases, infectious disorders, and metabolic conditions.

The synthesis of 1H-Pyrrole,2-methyl-3-pentyl can be achieved through multiple pathways, including Friedel-Crafts alkylation and condensation reactions. Advanced synthetic methodologies have enabled chemists to produce this compound with high purity and yield, facilitating its use in downstream applications. The growing interest in green chemistry has also spurred research into sustainable synthetic routes for 1H-Pyrrole,2-methyl-3-pentyl, emphasizing minimal waste generation and energy efficiency.

In addition to its pharmaceutical relevance, 1H-Pyrrole,2-methyl-3-pentyl has found applications in materials science. The unique electronic properties of the pyrrole ring make it a valuable component in organic semiconductors and conductive polymers. Researchers are exploring its potential use in flexible electronics and photovoltaic devices, where its ability to form stable π-conjugated systems is highly advantageous.

The chemical stability of 1H-Pyrrole,2-methyl-3-pentyl under various conditions is another area of interest. Studies have shown that this compound exhibits good resistance to oxidation and hydrolysis, making it suitable for long-term storage and transportation. However, its reactivity with electrophilic reagents needs to be carefully controlled to prevent unwanted side reactions.

From a regulatory perspective, 1H-Pyrrole,2-methyl-3-pentyl falls under general chemical substances rather than hazardous or controlled categories. This classification simplifies its handling and commercial distribution while maintaining safety standards through proper labeling and storage practices.

The future prospects for 1H-Pyrrole,2-methyl-3-pentyl are promising as research continues to uncover new applications and synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of more effective drugs and advanced materials based on this versatile compound.